{1-[(2-methoxy-1-naphthyl)methyl]-2-pyrrolidinyl}methanol

• IUPAC Name: [1-[(2-methoxynaphthalen-1-yl)methyl]pyrrolidin-2-yl]methanol
• InChI: InChI=1S/C17H21NO2/c1-20-17-9-8-13-5-2-3-7-15(13)16(17)11-18-10-4-6-14(18)12-19/h2-3,5,7-9,14,19H,4,6,10-12H2,1H3
• InChI Key: LATGVFKWEFJIKK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=CC=CC=C2C=C1)CN3CCCC3CO
• Molecular Formula: C17H21NO2
• Molecular Weight: 271.35 g/mol

Description

{1-[(2-methoxy-1-naphthyl)methyl]-2-pyrrolidinyl}methanol, also known as MDPV, is a synthetic cathinone that has been widely used as a recreational drug. However, MDPV has also been studied for its potential therapeutic applications due to its ability to interact with the central nervous system.

Mechanism of Action

{1-[(2-methoxy-1-naphthyl)methyl]-2-pyrrolidinyl}methanol acts as a potent reuptake inhibitor of dopamine, norepinephrine, and serotonin, leading to an increase in the levels of these neurotransmitters in the brain. This results in a stimulant effect on the central nervous system, leading to increased alertness, energy, and euphoria.
Biochemical and Physiological Effects:
{1-[(2-methoxy-1-naphthyl)methyl]-2-pyrrolidinyl}methanol has been shown to have a number of biochemical and physiological effects on the body, including increased heart rate, blood pressure, body temperature, and respiration rate. It also leads to the release of stress hormones such as cortisol and adrenaline.

Advantages and Limitations for Lab Experiments

{1-[(2-methoxy-1-naphthyl)methyl]-2-pyrrolidinyl}methanol has several advantages for use in lab experiments, including its ability to cross the blood-brain barrier and its high potency. However, its recreational use and potential for abuse make it a controlled substance, limiting its availability for research purposes.

Future Directions

There are several potential future directions for the study of {1-[(2-methoxy-1-naphthyl)methyl]-2-pyrrolidinyl}methanol, including further exploration of its potential therapeutic applications and the development of safer and more effective derivatives. Additionally, more research is needed to fully understand the long-term effects of {1-[(2-methoxy-1-naphthyl)methyl]-2-pyrrolidinyl}methanol use and its potential for addiction.

Synthesis Methods

{1-[(2-methoxy-1-naphthyl)methyl]-2-pyrrolidinyl}methanol can be synthesized through a multi-step process starting with the reaction of 2-methoxynaphthalene with formaldehyde to form 1-(2-methoxy-1-naphthyl)propan-2-ol. This intermediate is then reacted with pyrrolidine and paraformaldehyde to form {1-[(2-methoxy-1-naphthyl)methyl]-2-pyrrolidinyl}methanol.

Scientific Research Applications

{1-[(2-methoxy-1-naphthyl)methyl]-2-pyrrolidinyl}methanol has been studied for its potential therapeutic applications in the treatment of various neurological and psychiatric disorders, including depression, anxiety, and Parkinson's disease. It has also been studied for its potential use as a pain medication.